5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: (5Z)-5-[(4-butan-2-yloxyphenyl)methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H24N2O5S/c1-3-14(2)27-16-6-4-15(5-7-16)12-17-19(24)22(20(25)28-17)13-18(23)21-8-10-26-11-9-21/h4-7,12,14H,3,8-11,13H2,1-2H3/b17-12-
• InChI Key: ZMFINOMQVQTDNL-ATVHPVEESA-N
• Isomeric SMILES: CCC(C)OC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)N3CCOCC3
• SMILES: CCC(C)OC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3

Description

5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as Morazone, is a thiazolidinedione derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves its ability to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. It also acts as a potent antioxidant, which helps in reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It has also been found to decrease the levels of malondialdehyde (MDA), a marker of oxidative stress, and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been found to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, including its low toxicity, high solubility, and stability. However, it also has limitations, such as its high cost and limited availability.

Future Directions

There are several future directions for research on 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in combination therapy with other drugs for the treatment of cancer. 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione also has potential as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In conclusion, 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained significant attention in scientific research due to its potential therapeutic applications. Its mechanism of action, biochemical and physiological effects, and future directions for research have been extensively studied, and it has shown promising results in the treatment of various diseases. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the reaction of 4-sec-butoxybenzaldehyde with ethyl 2-oxo-4-(4-morpholinyl)butyrate in the presence of ammonium acetate to form the intermediate product. This intermediate is then reacted with thiosemicarbazide to yield 5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-(4-Sec-butoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been studied extensively for its therapeutic potential in various diseases. It has been found to possess anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.